Cas no 651769-18-5 (Benzoic acid, 4-(1H-tetrazol-5-yl)-, octyl ester)

Benzoic acid, 4-(1H-tetrazol-5-yl)-, octyl ester structure
651769-18-5 structure
Product name:Benzoic acid, 4-(1H-tetrazol-5-yl)-, octyl ester
CAS No:651769-18-5
MF:C16H22N4O2
MW:302.371483325958
CID:403330
PubChem ID:71376585

Benzoic acid, 4-(1H-tetrazol-5-yl)-, octyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-(1H-tetrazol-5-yl)-, octyl ester
    • octyl 4-(2H-tetrazol-5-yl)benzoate
    • DTXSID80799268
    • 651769-18-5
    • Inchi: InChI=1S/C16H22N4O2/c1-2-3-4-5-6-7-12-22-16(21)14-10-8-13(9-11-14)15-17-19-20-18-15/h8-11H,2-7,12H2,1H3,(H,17,18,19,20)
    • InChI Key: VKGGDTYKCDPMKU-UHFFFAOYSA-N
    • SMILES: CCCCCCCCOC(=O)C1=CC=C(C=C1)C2=NNN=N2

Computed Properties

  • Exact Mass: 302.17446
  • Monoisotopic Mass: 302.17427596g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 10
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 80.8Ų

Experimental Properties

  • PSA: 80.76

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